Cas no 1428360-04-6 (N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide)

• Product Name: N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide
• CAS No: 1428360-04-6
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5402734
• Update Time: 2025-05-17

N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide

• Inchi： 1S/C21H25N3O4/c1-14(2)21(27)24-10-3-4-16-5-6-17(12-18(16)24)23-20(26)19(25)22-9-7-15-8-11-28-13-15/h5-6,8,11-14H,3-4,7,9-10H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： RTRVSAZUPWBJGI-UHFFFAOYSA-N
• SMILES： C(NCCC1C=COC=1)(=O)C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)=O

Additional information on N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide

Comprehensive Analysis of N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide (CAS 1428360-04-6)

N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide, with the CAS number 1428360-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of ethanediamide derivatives, which are known for their potential applications in drug discovery and development. Its unique structure, featuring a furan-3-yl moiety and a tetrahydroquinolin-7-yl group, makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide due to their potential to modulate enzyme activity or receptor interactions. The furan ring in its structure is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in medicinal chemistry.

The synthesis of CAS 1428360-04-6 involves multi-step organic reactions, including amide bond formation and functional group transformations. Its 2-methylpropanoyl side chain contributes to its stability and bioavailability, which are critical factors in drug design. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and structural integrity for research purposes.

One of the most frequently asked questions about N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide revolves around its potential therapeutic applications. While preclinical studies are ongoing, early data suggest its utility in targeting inflammatory pathways and metabolic disorders. The compound's ability to interact with G-protein-coupled receptors (GPCRs) has also sparked interest in neuroscience research, where GPCR modulation is a key strategy for treating neurological conditions.

From an industrial perspective, CAS 1428360-04-6 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its high purity grade (>98%) is essential for ensuring reproducible results in biological assays. Researchers often seek this compound under search terms like "furan-3-yl ethanediamide supplier" or "tetrahydroquinolin-7-yl derivative synthesis," reflecting its niche yet growing demand.

Environmental and safety considerations are paramount when handling N-[2-(furan-3-yl)ethyl]-N'-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe storage and handling, emphasizing its compatibility with common organic solvents.

In conclusion, CAS 1428360-04-6 represents a fascinating example of modern chemical innovation, bridging the gap between synthetic chemistry and biomedical research. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of drug discovery efforts.